Cas no 946276-94-4 (N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-ethoxyphenyl)acetamide)

• Product Name: N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-ethoxyphenyl)acetamide
• CAS No: 946276-94-4
• MF: C₁₈H₁₇F₂N₅O₂
• MW: 373.356690168381
• CID: 5917079
• PubChem ID: 27652604
• Update Time: 2025-10-18

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2-(4-ethoxyphenyl)acetamide
• 946276-94-4
• F2070-1231
• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(4-ethoxyphenyl)acetamide
• AKOS005001453
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(4-ethoxyphenyl)acetamide
• N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C18H17F2N5O2/c1-2-27-14-6-3-12(4-7-14)9-18(26)21-11-17-22-23-24-25(17)13-5-8-15(19)16(20)10-13/h3-8,10H,2,9,11H2,1H3,(H,21,26)
• InChI Key： GRDPXUMMQOKUCR-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(F)C(F)=C2)N=NN=1)(=O)CC1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 373.13503113g/mol
• Monoisotopic Mass: 373.13503113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.9Ų

Additional information on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-ethoxyphenyl)acetamide

Compound CAS No. 946276-94-4: N-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}-2-(4-Ethoxyphenyl)Acetamide

The compound N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-ethoxyphenyl)acetamide (CAS No. 946276-94-4) is a highly specialized organic compound with a complex structure that combines elements of tetrazole and acetamide functionalities. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule is characterized by the presence of a tetrazole ring system, which is a five-membered heterocyclic structure containing four nitrogen atoms and one carbon atom. This structural motif is known for its stability and ability to participate in various hydrogen bonding interactions, making it a valuable component in drug design.

The tetrazole moiety in this compound is further substituted with a 3,4-difluorophenyl group at position 1 of the tetrazole ring. This substitution introduces electron-withdrawing fluorine atoms into the aromatic ring, which can influence the electronic properties of the molecule and potentially enhance its bioactivity. Additionally, the acetamide portion of the molecule consists of a methyl group attached to an amide functional group. The amide bond is known for its ability to form hydrogen bonds with biological targets, which can contribute to the compound's binding affinity and selectivity.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery programs targeting various therapeutic areas such as inflammation, cancer, and infectious diseases. For instance, researchers have reported that tetrazole derivatives can exhibit anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes or modulating other inflammatory pathways. In the case of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-ethoxyphenyl)acetamide, preliminary in vitro assays have suggested potential anti-inflammatory properties due to its ability to suppress COX-2 expression in human fibroblast cells.

Moreover, the fluorine atoms present in the 3,4-difluorophenyl group are known to enhance lipophilicity and improve drug-like properties such as permeability and bioavailability. These attributes are critical for designing drugs that can effectively cross biological membranes and reach their target sites within the body. Additionally, the ethoxyphenyl substituent on the acetamide portion introduces an ether linkage that can further modulate the molecule's pharmacokinetic profile.

From a synthetic standpoint, this compound is typically synthesized through a multi-step process involving nucleophilic substitution reactions and coupling chemistry. The tetrazole ring is often formed via a Curtius rearrangement or other similar methods that allow for precise control over substituent placement. The substitution at position 5 of the tetrazole ring with an acetylamine derivative completes the synthesis of this complex molecule.

In terms of applications, N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-ethoxyphenyl)acetamide holds promise as a lead compound for further optimization in drug discovery programs. Its unique combination of functional groups provides a foundation for exploring various biological activities such as enzyme inhibition or receptor modulation. Furthermore, recent advancements in computational chemistry have enabled researchers to model this compound's interactions with potential biological targets at an atomic level.

One area where this compound has shown particular promise is in targeting G-protein coupled receptors (GPCRs), which are critical players in numerous physiological processes and are implicated in many diseases. The tetrazole moiety's ability to engage in hydrogen bonding with GPCR domains could make this compound a valuable tool for studying receptor-ligand interactions.

In conclusion,N-{1-(3,4-difluorophenyl)-1H-1,2,,tetrazol--yml}-2-(ethoxyphe-acetamide (CAS No.) represents an intriguing candidate for further exploration in medicinal chemistry research due to its unique structural features and potential bioactivity profiles.